Cas no 111468-94-1 (4-Propionyl-1H-pyrrole-2-carboxylic Acid)

4-Propionyl-1H-pyrrole-2-carboxylic Acid structure
111468-94-1 structure
Product Name:4-Propionyl-1H-pyrrole-2-carboxylic Acid
CAS No:111468-94-1
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD06200986
CID:230814
PubChem ID:2764438
Update Time:2025-04-19

4-Propionyl-1H-pyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Propanoyl-1H-pyrrole-2-carboxylate
    • 4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic acid
    • 4-PROPANOYL-1H-PYRROLE-2-CARBOXYLIC ACID
    • 4-Propionyl-1H-pyrrole-2-carboxylic acid
    • 4-propionyl-2-pyrrolecarboxylic acid
    • 2-Carboxy-4-(ethylcarbonyl)-1H-pyrrole, 4-Propionyl-1H-pyrrole-2-carboxylic acid
    • 111468-94-1
    • MFCD06200986
    • J-515964
    • CS-0372590
    • FT-0680690
    • SCHEMBL2221019
    • SB62543
    • 8X-0708
    • 4-propionyl-1H-pyrrole-2-carboxylic acid, AldrichCPR
    • AKOS005071459
    • A894736
    • DB-060092
    • 4-Propionyl-1H-pyrrole-2-carboxylic Acid
    • MDL: MFCD06200986
    • Inchi: 1S/C8H9NO3/c1-2-7(10)5-3-6(8(11)12)9-4-5/h3-4,9H,2H2,1H3,(H,11,12)
    • InChI Key: ZCFLLRUDRAKKFL-UHFFFAOYSA-N
    • SMILES: O=C(CC)C1=CNC(C(=O)O)=C1

Computed Properties

  • Exact Mass: 167.05800
  • Monoisotopic Mass: 166.050418
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.302
  • Melting Point: 216-220°C
  • Boiling Point: 415.4°Cat760mmHg
  • Flash Point: 205°C
  • PSA: 70.16000
  • LogP: 1.30560
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Propionyl-1H-pyrrole-2-carboxylic Acid Security Information

4-Propionyl-1H-pyrrole-2-carboxylic Acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Propionyl-1H-pyrrole-2-carboxylic Acid Pricemore >>

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